2-chloro-5-[N-(2-methylpropyl)-sulfamoyl]-benzoic acid

• Molecular Formula: C11H14ClNO4S
• Molecular Weight: 291.75 g/mol
• IUPAC Name: 2-chloro-5-(2-methylpropylsulfamoyl)benzoic acid
• InChI: InChI=1S/C11H14ClNO4S/c1-7(2)6-13-18(16,17)8-3-4-10(12)9(5-8)11(14)15/h3-5,7,13H,6H2,1-2H3,(H,14,15)
• InChI Key: BQJJGDKSERMLDA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNS(=O)(=O)C1=CC(=C(C=C1)Cl)C(=O)O

Description

2-chloro-5-[N-(2-methylpropyl)-sulfamoyl]-benzoic acid is a useful research compound. Its molecular formula is C11H14ClNO4S and its molecular weight is 291.75 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-[N-(2-Methylpropyl)-sulfamoyl]-isatoic anhydride, which is to be used as the starting material, can be obtained, for example, in a manner analogous to that described in Example 1, using 2-chloro-5-chlorosulfonylbenzoic acid as the starting material, the product being obtained via 2-chloro-5-[N-(2-methylpropyl)-sulfamoyl]-benzoic acid with a melting point of 163°-166° and 5-[N-(2-methylpropyl)-sulfamoyl]-anthranilic acid with a melting point of 203°-205°; the product melts at 270°-273°.